Cas no 102349-34-8 (Pyrano[3,2-a]xanthen-12(3H)-one,5,8-dihydroxy-3,3-dimethyl-)

• Product Name: Pyrano[3,2-a]xanthen-12(3H)-one,5,8-dihydroxy-3,3-dimethyl-
• CAS No: 102349-34-8
• MF: C₁₈H₁₄O₅
• MW: 310.300765514374
• CID: 176162
• PubChem ID: 5492070
• Update Time: 2025-04-19

Pyrano[3,2-a]xanthen-12(3H)-one,5,8-dihydroxy-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrano[3,2-a]xanthen-12(3H)-one,5,8-dihydroxy-3,3-dimethyl-
• 5,8-dihydroxy-3,3-dimethylpyrano[3,2-a]xanthen-12-one
• Hypericanarin
• DTXSID40144932
• 102349-34-8

• Inchi： 1S/C18H14O5/c1-18(2)7-6-9-14-13(8-12(20)17(9)23-18)22-16-10(15(14)21)4-3-5-11(16)19/h3-8,19-20H,1-2H3
• InChI Key： GQYVLGVWKLRWPT-UHFFFAOYSA-N
• SMILES： O1C2C(=CC3=C(C(C4C=CC=C(C=4O3)O)=O)C=2C=CC1(C)C)O

Computed Properties

• Exact Mass: 310.08412
• Monoisotopic Mass: 310.084124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• XLogP3: 3.2

Experimental Properties

• Density: 1.41
• Boiling Point: 529.2°Cat760mmHg
• Flash Point: 198.2°C
• Refractive Index: 1.667
• PSA: 75.99
• LogP: 3.54160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Pyranoxanthones